Cas no 2680683-03-6 (1-{5-azaspiro3.4octan-6-yl}methanamine)

• Product Name: 1-{5-azaspiro3.4octan-6-yl}methanamine
• CAS No: 2680683-03-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5648715
• PubChem ID: 165943277
• Update Time: 2025-06-08

1-{5-azaspiro3.4octan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{5-azaspiro[3.4]octan-6-yl}methanamine
• 2680683-03-6
• EN300-28270595
• 1-{5-azaspiro3.4octan-6-yl}methanamine

• Inchi： 1S/C8H16N2/c9-6-7-2-5-8(10-7)3-1-4-8/h7,10H,1-6,9H2
• InChI Key： RDCSPRHMTAMRFC-UHFFFAOYSA-N
• SMILES： N1C(CN)CCC21CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Additional information on 1-{5-azaspiro3.4octan-6-yl}methanamine

Professional Introduction to Compound with CAS No. 2680683-03-6 and Product Name: 1-{5-azaspiro3.4octan-6-yl}methanamine

The compound with the CAS number 2680683-03-6 and the product name 1-{5-azaspiro3.4octan-6-yl}methanamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and azacycloalkane moiety, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The spirocyclic framework, a key structural feature, contributes to the compound's stability and specificity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit high binding affinity. The 5-azaspiro3.4octan-6-yl moiety in the compound's structure is particularly noteworthy, as it introduces a nitrogen atom into the spirocyclic core. This nitrogen-rich scaffold can enhance the compound's interactions with biological targets, such as enzymes and receptors, by forming hydrogen bonds or participating in other non-covalent interactions. These properties make the compound a promising candidate for developing novel therapeutic agents.

The methanamine group at the 1-position of the molecule adds another layer of functionality, allowing for further derivatization and modification. This flexibility is crucial for tailoring the compound's properties to specific applications, such as improving solubility or enhancing bioavailability. The combination of these structural elements makes 1-{5-azaspiro3.4octan-6-yl}methanamine a versatile building block for synthetic chemists and pharmacologists.

Recent studies have highlighted the potential of spirocyclic compounds in addressing various therapeutic challenges. For instance, researchers have explored their use in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The rigid spirocyclic core of these compounds can provide precise spatial orientation of functional groups, optimizing interactions with target proteins. Additionally, the nitrogen-containing heterocycles can serve as pharmacophores, enhancing binding affinity and selectivity.

Another area where 1-{5-azaspiro3.4octan-6-yl}methanamine shows promise is in the development of molecular probes for studying protein-protein interactions. The unique structural features of this compound allow it to act as a scaffold for designing probes that can selectively label specific proteins in biological systems. This capability is particularly valuable for understanding complex cellular processes and identifying potential drug targets.

The synthesis of 1-{5-azaspiro3.4octan-6-yl}methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the spirocyclic core efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

In conclusion, 1-{5-azaspiro3.4octan-6-yl}methanamine represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery and molecular recognition. As research in this area continues to evolve, compounds like this are expected to play an increasingly important role in developing new therapies and understanding biological processes at a molecular level.